ethyl 4-[2-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-yl)ethyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H25N5O2/c1-2-25-18(24)22-11-8-20(9-12-22)7-10-21-13-14-23-16-6-4-3-5-15(16)19-17(21)23/h3-6H,2,7-14H2,1H3
• InChI Key: DXQQWBYRESSDKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CCN2CCN3C2=NC4=CC=CC=C43
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical processes combining different precursors in the presence of catalysts. For example, derivatives of 1H-imidazolyl and piperazine have been synthesized through cyclo condensation reactions and characterized by IR, 1H and 13C NMR, and mass spectral studies (Rajkumar, Kamaraj, & Krishnasamy, 2014). These methodologies could potentially be adapted for the synthesis of ethyl 4-[2-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-yl)ethyl]-1-piperazinecarboxylate.

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been explored through spectral analysis and crystallography. For instance, compounds with related structures have been analyzed, revealing the conformation and orientation of their molecular frameworks (Faizi, Ahmad, & Golenya, 2016).